2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide
• InChI: InChI=1S/C17H17ClFNO2/c1-11-4-9-14(19)15(10-11)20-16(21)17(2,3)22-13-7-5-12(18)6-8-13/h4-10H,1-3H3,(H,20,21)
• InChI Key: FOHQVDIHFKCOHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)NC(=O)C(C)(C)OC2=CC=C(C=C2)Cl
• Molecular Formula: C17H17ClFNO2
• Molecular Weight: 321.8 g/mol

Description

2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide, also known as TAK-659, is a small molecule inhibitor that has shown potential in the treatment of various types of cancers. It belongs to the class of drugs known as Bruton's tyrosine kinase (BTK) inhibitors, which are used to treat B-cell malignancies such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL).

Mechanism of Action

2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide is a selective inhibitor of BTK, which is a key component of the B-cell receptor signaling pathway. BTK is involved in the activation of downstream signaling pathways, including the PI3K/AKT and NF-κB pathways, which are essential for the survival and proliferation of B-cell malignancies. By inhibiting BTK activity, 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide disrupts these signaling pathways, leading to the induction of apoptosis and inhibition of cell proliferation.
Biochemical and Physiological Effects:
In preclinical studies, 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide has been shown to inhibit BTK activity and downstream signaling pathways, resulting in the induction of apoptosis and inhibition of cell proliferation. 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide has also been shown to enhance the activity of other anti-cancer agents, such as venetoclax and rituximab. In addition, 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide has been shown to have favorable pharmacokinetic and pharmacodynamic properties, including good oral bioavailability, high plasma exposure, and sustained target inhibition.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide in lab experiments is its selectivity for BTK, which reduces the risk of off-target effects. In addition, 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide has been shown to have favorable pharmacokinetic and pharmacodynamic properties, which make it suitable for in vivo studies. However, one limitation of using 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide in lab experiments is its potential toxicity, which needs to be carefully monitored.

Future Directions

There are several future directions for the study of 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide. One direction is to investigate its efficacy in combination with other anti-cancer agents, such as venetoclax and rituximab. Another direction is to explore its potential in the treatment of other types of cancers, such as solid tumors. In addition, further studies are needed to determine the optimal dosing and schedule of 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide for clinical use. Finally, there is a need for the development of biomarkers to predict response to 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide and monitor treatment efficacy.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide involves several steps, starting with the reaction of 4-chlorophenol with 2-fluoro-5-methylphenylamine to form 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)acetamide. This intermediate is then reacted with 2-methylpropanoyl chloride to yield 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide. The synthesis of 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide has been reported in several research articles, including a recent publication by researchers at Takeda Pharmaceutical Company Limited.

Scientific Research Applications

2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide has been extensively studied in preclinical models of B-cell malignancies, including CLL and MCL. In these studies, 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide has been shown to inhibit BTK activity and downstream signaling pathways, resulting in the induction of apoptosis and inhibition of cell proliferation. 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide has also been shown to enhance the activity of other anti-cancer agents, such as venetoclax and rituximab. These findings suggest that 2-(4-chlorophenoxy)-N-(2-fluoro-5-methylphenyl)-2-methylpropanamide may have potential as a monotherapy or in combination with other agents for the treatment of B-cell malignancies.